
Summary of HPLC Methods for Norfloxacin
Analysis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Norfloxacin

CAS No.: 70458-96-7

Cat. No.: S537504

Get Quote

Method
Feature

Stability-Indicating
Method [1] [2]

Bioanalysis &
Bioequivalence Method
[3]

Combination Drug Analysis
(Norfloxacin/Tylosin) [4]

Analytical
Column

Phenomenex ODS
C18 (250 x 4.6 mm, 5

µm) [1]

C18 column (e.g., Shim-
Pak ODS, 250 x 4.6 mm, 5

µm) [3]

C18 column (e.g., Shimpack
ODS, 250 x 4.6 mm) [4]

Mobile
Phase

20 mM Ammonium

Formate : Acetonitrile
(70:30), pH 4.0 [1]

Methanol : Buffer (0.05M

Na₂HOP₄, pH 3.5) :
Acetonitrile (30:30:40) [3]

Methanol : Acetonitrile (50:50,

v/v) [4]

Detection UV, 280 nm [1] UV, 280 nm [3] UV, 279 nm [4]

Flow Rate 1.0 mL/min [1] 1.0 mL/min [3] 1.0 mL/min [4]

Injection
Volume

Not Specified 20 µL [3] 20 µL [4]

Linearity
Range

10 - 150 µg/mL [1] 30 - 200 ng/mL (in plasma)
[3]

Varies by tissue (for
norfloxacin) [4]

Runtime < 10 minutes [1] Not Specified ~10 minutes [4]
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Method
Feature

Stability-Indicating
Method [1] [2]

Bioanalysis &
Bioequivalence Method
[3]

Combination Drug Analysis
(Norfloxacin/Tylosin) [4]

Key
Application

Forced degradation
studies; tablet

analysis [1]

Pharmacokinetic and
bioequivalence studies in

human plasma [3]

Residue analysis in broiler
chicken tissues (liver, kidney,

muscle) [4]

Detailed Experimental Protocols

Protocol 1: Stability-Indicating Method for Tablets

This method is validated per ICH guidelines and is suitable for stability studies and analyzing norfloxacin in

the presence of its degradation products [1].

Sample Preparation:

For standard stock solution, accurately weigh about 10 mg of norfloxacin reference standard.
Transfer to a 10 mL volumetric flask, dissolve, and dilute to volume with the mobile phase to

obtain a 1 mg/mL stock solution.
For tablet assay, powder and weigh a portion of tablet powder equivalent to 10 mg of

norfloxacin.
Transfer to a 10 mL volumetric flask, add about 7 mL of mobile phase, and sonicate for 10-15

minutes with shaking.
Cool, dilute to volume with the mobile phase, and filter through a 0.45-µm membrane filter.

Chromatographic Conditions:

Column: Phenomenex ODS C18 (250 x 4.6 mm, 5 µm) or equivalent [1].
Mobile Phase: Prepare 20 mM ammonium formate buffer. Adjust the pH to 4.0 with formic acid.

Mix this buffer with acetonitrile in a 70:30 ratio [1].
Detection: UV at 280 nm [1].

Flow Rate: 1.0 mL/min [1].
Injection Volume: As per system suitability (e.g., 10-20 µL).

Analysis: Run in isocratic mode. The typical retention time for norfloxacin should be less than
10 minutes [1].
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Method Validation:

Specificity: Demonstrate by subjecting the drug to stress conditions (acid, base, oxidation,
heat, light). The method should resolve the drug peak from degradation products [1].

Linearity: Prepare standard solutions from 10 to 150 µg/mL. The correlation coefficient (R²)
should be not less than 0.999 [1].

Accuracy: Perform recovery studies at three levels (e.g., 80%, 100%, 120%) by spiking a pre-
analyzed sample with known amounts of standard. Recovery should be close to 100% [1].

Precision: Determine both repeatability (intra-day) and intermediate precision (inter-day). The
relative standard deviation (RSD) should generally be less than 2% [1].

Robustness: Evaluate the influence of small, deliberate variations in pH (±0.1), flow rate (±0.1
mL/min), and mobile phase composition (±2%) [1].

Sensitivity: The method's LOD and LOQ were reported as 0.35 µg/mL and 1.16 µg/mL,
respectively [1].

Protocol 2: Bioanalysis Method for Human Plasma

This method uses protein precipitation for sample cleanup and is designed for high sensitivity in

pharmacokinetic studies [3].

Plasma Sample Preparation:

Pipette 250 µL of plasma sample into a 2 mL polypropylene vial.

Add 50 µL of internal standard (Ciprofloxacin, 4000 ng/mL) [3].
Add 1 mL of a mixture of acetic acid and acetonitrile (exact ratio can be optimized) for protein

precipitation [3].
Vortex mix for 1 minute, then centrifuge at 3000-4000 x g for 5-10 minutes.

Transfer the supernatant to a clean glass vial and evaporate to dryness under a gentle stream
of nitrogen at 40°C.

Reconstitute the dry residue with 250 µL of the mobile phase.
Transfer to an HPLC vial and inject 20 µL. Note: Protect all solutions and vials from light by

wrapping in aluminum foil due to the photosensitivity of norfloxacin [3].

Chromatographic Conditions:

Column: C18 column (250 x 4.6 mm, 5 µm) [3].

Mobile Phase: Methanol : 0.05 M Disodium hydrogen phosphate buffer (pH adjusted to 3.5
with o-phosphoric acid) : Acetonitrile (30:30:40, v/v) [3].

Detection: UV at 280 nm [3].
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Flow Rate: 1.0 mL/min [3].

Injection Volume: 20 µL [3].

Method Validation for Bioanalysis:

A calibration curve in the range of 30 - 200 ng/mL should be constructed in plasma [3].

The LOD for this method was found to be as low as 15 ng/mL, demonstrating high sensitivity
[3].

Accuracy and precision should be assessed using quality control (QC) samples at low, medium,
and high concentrations within the calibration range [3].

Application Workflow

The following diagram illustrates the logical workflow for developing and applying an HPLC method for

norfloxacin analysis, from setup to data interpretation.
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Define Analysis Goal

Start: Define Analysis Goal

Select Method & Conditions
(Based on Application)

Prepare Mobile Phase & Standards Stability Study Bioequivalence (Plasma) Residue Analysis (Tissue)

System Suitability Test

Sample Preparation
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HPLC Analysis & Data Acquisition

Data Analysis & Validation

Report Results

Click to download full resolution via product page

Key Considerations for Method Development
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Detection Mode Selection: While UV detection at 280 nm is robust and commonly used [1] [3],

fluorescence detection can offer superior sensitivity and selectivity, especially for complex biological
matrices, by minimizing interference from degradation products [2].

Stability-Indicating Property: A core aspect of method development for drug substances is
demonstrating that the method can accurately quantify the active ingredient in the presence of its

degradation products. This requires forced degradation studies under stress conditions like acid,
base, oxidation, heat, and light [1]. Norfloxacin is known to be photosensitive, forming degradates

like ethylenediamine upon prolonged exposure to light [5].
Sample Preparation for Complex Matrices: The choice of sample cleanup is critical.

For tablets, simple dissolution and filtration often suffice [1].
For biological fluids (plasma), protein precipitation with organic solvents like acetonitrile is

effective [3].
For tissue samples (liver, kidney, muscle), a more extensive process involving

homogenization, solvent extraction, and multiple centrifugation and filtration steps is necessary
to obtain a clean sample for injection [4].

Future Research Directions

The field of analytical chemistry is continuously evolving. While the methods described here are well-

established, you may want to explore:

UPLC/UHPLC Methods: Developing faster, high-resolution methods using ultra-performance liquid

chromatography.
Green Solvent Alternatives: Investigating more environmentally friendly solvents for the mobile

phase without compromising performance.
Advanced Detection: Coupling HPLC with Mass Spectrometry (LC-MS/MS) for unparalleled

specificity and sensitivity in complex studies.

I hope these detailed application notes and protocols provide a solid foundation for your work on

norfloxacin analysis. Should you require further specifics on a particular application, feel free to ask.

Reference List

Validation of a high-performance liquid chromatographic method for the determination of
norfloxacin and its application to stability studies. ScienceDirect. Discusses HPLC method

validation and photo-stability study of norfloxacin in solid dosage forms [5].
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Development and validation of simple colorimetric methods for the determination of
norfloxacin in formulations and biological samples. PMC. Describes spectrophotometric methods
as alternatives to HPLC [6].

Validation method for determining the concentration of norfloxacin-tylosin in broiler chicken
tissues using HPLC. PMC. Details an HPLC method for analyzing norfloxacin in combination with

another antibiotic in tissue matrices [4].
Stability Indicating RP-HPLC Method Development and Validation of Norfloxacin.
Academia.edu. Provides a comprehensive method for stability-indicating assay and forced
degradation studies as per ICH guidelines [1].

Quantitative Analysis of Norfloxacin in β-Cyclodextrin Inclusion Complexes-Development and
Validation of a Stability-indicating HPLC Method. PubMed. Develops an HPLC method with

fluorescence detection for analyzing norfloxacin in inclusion complexes [2].
Bioequivalence of Norfloxacin by HPLC-UV Method. SciELO. Outlines a sensitive HPLC-UV

method for bioequivalence studies in human plasma [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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